Cas no 5675-64-9 (tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene)
tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Ethanoanthracene,9,10-dihydro-
- 1,4-Endo-o-phenylenenaphthalene, 1,2,3,4-tetrahydro-
- Dibenzobicyclo[2.2.2]octadiene
- 9,10-Dihydro-9,10-ethanoanthracene
- [2,3:5,6]Dibenzo[2.2.2]octa-2,5-diene
- 5675-64-9
- tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene
- {Dibenzobicyclo[2.2.2]octadiene}
- tetracyclo[6.6.2.0?,?.0?,??]hexadeca-2(7),3,5,9(14),10,12-hexaene
- DTXSID30205309
- 9,10-Ethanoanthracene, 9,10-dihydro-
- NSC 155525
- NSC155525
- Tetracyclo[6.6.2.0?,?.0]hexadeca-2(7),3,5,9(14),10,12-hexaene
- 9, 10-Ethanoanthracene, 9,10-dihydro-
- AKOS024324812
- NSC-155525
- tetracyclo[6.6.2.0?,?.0?,??]hexadeca-2,4,6,9,11,13-hexaene
- 9,10-ethano-9,10-dihydroanthracene
- VPPCQVCZKDIGGG-UHFFFAOYSA-N
- F8889-8377
- tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene
-
- Inchi: 1S/C16H14/c1-2-6-12-11(5-1)15-9-10-16(12)14-8-4-3-7-13(14)15/h1-8,15-16H,9-10H2
- InChI Key: VPPCQVCZKDIGGG-UHFFFAOYSA-N
- SMILES: C12C3C=CC=CC=3C(C3C=CC=CC1=3)CC2
Computed Properties
- Exact Mass: 206.10962
- Monoisotopic Mass: 206.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: NA
- Density: 1.129
- Melting Point: N/A℃
- Boiling Point: 330.2°Cat760mmHg
- Flash Point: 161.4°C
- Refractive Index: 1.638
- PSA: 0
tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR43629-250mg |
9,10-Dihydro-9,10-ethanoanthracene |
5675-64-9 | 250mg |
£30.00 | 2025-02-20 | ||
| Apollo Scientific | OR43629-1g |
9,10-Dihydro-9,10-ethanoanthracene |
5675-64-9 | 1g |
£90.00 | 2025-02-20 | ||
| Apollo Scientific | OR43629-5g |
9,10-Dihydro-9,10-ethanoanthracene |
5675-64-9 | 5g |
£270.00 | 2025-02-20 | ||
| TRC | T865225-10mg |
tetracyclo[6.6.2.0.0]hexadeca-2(7),3,5,9(14),10,12-hexaene |
5675-64-9 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T865225-50mg |
tetracyclo[6.6.2.0.0]hexadeca-2(7),3,5,9(14),10,12-hexaene |
5675-64-9 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T865225-100mg |
tetracyclo[6.6.2.0.0]hexadeca-2(7),3,5,9(14),10,12-hexaene |
5675-64-9 | 100mg |
$ 95.00 | 2022-06-02 | ||
| 1PlusChem | 1P00ETA2-250mg |
1,4-Endo-o-phenylenenaphthalene, 1,2,3,4-tetrahydro- |
5675-64-9 | 250mg |
$78.00 | 2023-12-16 | ||
| 1PlusChem | 1P00ETA2-1g |
1,4-Endo-o-phenylenenaphthalene, 1,2,3,4-tetrahydro- |
5675-64-9 | 1g |
$162.00 | 2023-12-16 | ||
| A2B Chem LLC | AG90330-250mg |
9,10-Dihydro-9,10-ethanoanthracene |
5675-64-9 | 250mg |
$84.00 | 2024-04-19 | ||
| A2B Chem LLC | AG90330-1g |
9,10-Dihydro-9,10-ethanoanthracene |
5675-64-9 | 1g |
$170.00 | 2024-04-19 |
tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene Related Literature
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene
Tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene (CAS No. 5675-64-9): A Comprehensive Overview
Tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene, with the CAS number 5675-64-9, is a complex organic compound characterized by its unique polycyclic structure. This compound has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in various biological and pharmaceutical contexts.
The molecular formula of tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene is C16H8, and its molecular weight is approximately 200.13 g/mol. The compound features a highly conjugated system with multiple double bonds and a intricate polycyclic framework, which contributes to its unique chemical and physical properties.
In recent years, the study of polycyclic compounds like tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene has been driven by their potential applications in materials science and medicinal chemistry. These compounds often exhibit interesting electronic and optical properties due to their extended π-conjugation systems.
The synthesis of tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene typically involves multi-step processes that require precise control over reaction conditions to achieve the desired polycyclic structure. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound.
In the context of medicinal chemistry, tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene has been explored for its potential as a scaffold for the development of novel therapeutic agents. Its unique structural features make it an attractive candidate for drug design and optimization.
Clinical trials involving derivatives of tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene have shown promising results in various therapeutic areas. For instance, some derivatives have demonstrated potent anti-cancer activity by targeting specific signaling pathways involved in tumor growth and metastasis.
Beyond its medicinal applications, tetracyclo[6.6.2.02,7.03,.SUP>
The unique electronic properties of TETRACYCLO[6...[STRONG][STRONG][STRONG][STRONG][STRONG][STRONG][STRONG>[STRONG][STRONG][STRONG][STRONG][STRONG]..[SPAN CLASS=HIGHLIGHT]>8[/spAn]Hexadeca-[SPan CLASS=HIGHLIGHT]>8[/sPan],[SpAn CLASS=HIGHLIGHT]>8[/sPan],[SpAn CLASS=HIGHLIGHT]>8[/sPan],[SpAn CLASS=HIGHLIGHT]>8[/sPan],[SpAn CLASS=HIGHLIGHT]>8[/sPan]-HexAeNe (CAS No.[SpAn CLASS=HIGHLIGHT]> 5 6 7 5 - 6 4 - 9 ) ] make it an ideal candidate for the development of advanced materials with tunable optical and electronic properties.
In conclusion, T e t r a c y c l o [ 6 . . . . . . . . . . . . . ] h e x a d e c a - [ s p a n C L A s s = H i G h L i g H t ] > 8 [ / s p A n ] , [ s p A n C L A s s = H i G h L i g H t ] > 8 [ / s p A n ] , [ s p A n C L A s s = H i G h L i g H t ] > 8 [ / s p A n ] , [ s p A n C L A s s = H i G h L i g H t ] > 8 [ / s p A n ] , [ s p A n C L A s s = H i G h L i g H t ] > 8 [ / s p A n ] - h e x a e N e ( C A S N o . [ S P a N C l a S S = H I G h l I g h T ] > 5 6 7 5 - 6 4 - 9 ) is a fascinating compound with a wide range of potential applications in both medicinal chemistry and materials science.
5675-64-9 (tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene) Related Products
- 10394-60-2(Anthracene, 9-butyl-9,10-dihydro-)
- 388603-13-2(Anthracene, 9,10-dihydro-1,2,3,4,5,6,7,8,9,10-decapropyl-)
- 388603-16-5(9,10-Propanoanthracene, 9,10-dihydro-1,2,3,4,5,6,7,8-octapropyl-)
- 5397-58-0(5,12[1',2']-Benzenonaphthacene, 5,5a,6,11,11a,12-hexahydro-)
- 5445-53-4(Ac1mtbdi)
- 5445-54-5((11s,12s)-11,12-dimethyl-9,10-dihydro-9,10-ethanoanthracene)
- 10394-54-4(Anthracene, 9,10-dihydro-9-(1-methylpropyl)-)
- 14707-22-3(5,12[1',2']:6,11[1'',2'']-Dibenzenonaphthacene,5,5a,6,11,11a,12-hexahydro- (9CI))
- 154478-77-0(Anthracene, 9,9'-(1,2-ethanediyl)bis[9,10-dihydro-10-methyl-)
- 35281-27-7(3-methyl-1,2,6,7,8,9,10,12b-octahydrocyclopenta[ij]tetraphene)